Cas no 920313-43-5 (2-Amino-N,N-dimethylthiazole-5-sulfonamide)

• Product Name: 2-Amino-N,N-dimethylthiazole-5-sulfonamide
• CAS No: 920313-43-5
• MF: C₅H₉N₃O₂S₂
• MW: 207.273857831955
• CID: 4820509
• Update Time: 2025-05-26

2-Amino-N,N-dimethylthiazole-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-Amino-N,N-dimethylthiazole-5-sulfonamide
• 5-Thiazolesulfonamide, 2-amino-N,N-dimethyl-
• 2-amino-thiazole-5-sulfonic acid dimethylamide
• 2-amino-N,N-dimethyl-1,3-thiazole-5-sulfonamide

• Inchi： 1S/C5H9N3O2S2/c1-8(2)12(9,10)4-3-7-5(6)11-4/h3H,1-2H3,(H2,6,7)
• InChI Key： YERXJSHMBHMGCJ-UHFFFAOYSA-N
• SMILES： S(C1=CN=C(N)S1)(N(C)C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 246
• XLogP3: 0.1
• Topological Polar Surface Area: 113

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,5-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,5-disubstituted thiazoles

Additional information on 2-Amino-N,N-dimethylthiazole-5-sulfonamide

Comprehensive Overview of 2-Amino-N,N-dimethylthiazole-5-sulfonamide (CAS No. 920313-43-5)

2-Amino-N,N-dimethylthiazole-5-sulfonamide, identified by its CAS number 920313-43-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This sulfonamide derivative features a thiazole ring, a structural motif known for its diverse biological activities. Researchers are increasingly exploring its potential applications due to its unique molecular properties and bioactivity. The compound's sulfonamide group enhances its solubility and binding affinity, making it a promising candidate for drug development.

In recent years, the demand for sulfonamide-based compounds has surged, driven by their utility in designing enzyme inhibitors and antimicrobial agents. 2-Amino-N,N-dimethylthiazole-5-sulfonamide is no exception, with studies highlighting its role in modulating key biological pathways. Its structural versatility allows for modifications that can target specific proteins or receptors, a feature highly sought after in precision medicine. This aligns with the growing trend of personalized therapeutics, where compounds with tailored properties are essential.

The synthesis of CAS 920313-43-5 involves multi-step organic reactions, often starting from thiazole precursors. Advanced techniques like HPLC purification and NMR characterization ensure high purity and accurate structural confirmation. Researchers frequently search for synthetic protocols and analytical data for this compound, reflecting its importance in laboratory settings. Additionally, its stability under various conditions makes it suitable for long-term storage and transportation, a critical factor for industrial-scale applications.

From an environmental perspective, 2-Amino-N,N-dimethylthiazole-5-sulfonamide is subject to scrutiny under green chemistry principles. Innovations in sustainable synthesis methods aim to reduce waste and energy consumption during production. This resonates with the global push toward eco-friendly chemicals, a topic frequently queried in scientific forums. The compound's biodegradability and toxicity profile are also areas of active investigation, addressing concerns about its environmental impact.

In the realm of drug discovery, 920313-43-5 is often discussed alongside structure-activity relationship (SAR) studies. Its pharmacophore features enable interactions with biological targets like carbonic anhydrases or kinase enzymes, which are pivotal in treating diseases such as cancer and metabolic disorders. Online searches frequently include terms like "thiazole sulfonamide applications" or "CAS 920313-43-5 solubility," underscoring the compound's relevance in both academic and industrial research.

Looking ahead, the potential of 2-Amino-N,N-dimethylthiazole-5-sulfonamide extends to material science, where its electronic properties could be harnessed for organic semiconductors. This interdisciplinary appeal makes it a subject of interest beyond traditional chemistry, bridging gaps between biology, medicine, and engineering. As research progresses, this compound is poised to play a transformative role in multiple high-impact fields.